5-Bromo-7-Iodo-2,3-dihydrobenzofuran
Overview
Description
5-Bromo-7-Iodo-2,3-dihydrobenzofuran is an organic compound . It is used as a building block in the synthesis of various other compounds .
Molecular Structure Analysis
The molecular formula of 5-Bromo-7-Iodo-2,3-dihydrobenzofuran is C8H6BrIO . The molecular weight is 324.94 .Chemical Reactions Analysis
While specific chemical reactions involving 5-Bromo-7-Iodo-2,3-dihydrobenzofuran are not detailed in the searched resources, benzofuran derivatives have been noted for their wide range of biological and pharmacological applications .Physical And Chemical Properties Analysis
5-Bromo-2,3-dihydrobenzofuran appears as a white to light yellow crystal powder . Its density is 1.6±0.1 g/cm3, boiling point is 251.7±29.0 °C at 760 mmHg, and it has a vapour pressure of 0.0±0.5 mmHg at 25°C .Scientific Research Applications
Medical Applications Anticancer Potential
5-Bromo-7-Iodo-2,3-dihydrobenzofuran has shown promise in medical research, particularly in cancer therapy. Some substituted benzofurans have been found to have significant cell growth inhibitory effects on various types of cancer cells, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . This compound’s potential to serve as a building block in the synthesis of drugs like Darifenacin, which is used to treat urinary incontinence, further highlights its importance in medical applications .
Synthetic Chemistry Building Block for Drug Synthesis
As an organic building block, 5-Bromo-7-Iodo-2,3-dihydrobenzofuran can be utilized in the synthesis of complex molecules. Its role in the synthesis of Darifenacin is an example of how such compounds can be integral to the development of pharmaceuticals .
Analytical Chemistry NMR and HPLC Studies
The compound’s properties make it suitable for analytical studies such as Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC), which are essential for understanding its structure and behavior in various conditions .
Safety and Hazards
While specific safety and hazard information for 5-Bromo-7-Iodo-2,3-dihydrobenzofuran is not available, it’s important to handle all chemicals with appropriate safety measures. For example, 5-Bromo-2,3-dihydrobenzofuran has been associated with certain hazards, including causing skin irritation, serious eye irritation, and potential respiratory irritation .
Mechanism of Action
Target of Action
5-Bromo-7-Iodo-2,3-dihydrobenzofuran is an organic building block that can be used in the synthesis of Darifenacin , a drug used to treat urinary incontinence
Mode of Action
Benzofuran compounds are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The compound’s interaction with its targets and any resulting changes would depend on the specific biological activity it exhibits.
Biochemical Pathways
Benzofuran compounds are known to affect various biological and pharmacological activities, indicating that they may interact with multiple biochemical pathways .
Result of Action
Some substituted benzofurans have been found to have significant cell growth inhibitory effects . The specific effects of this compound would depend on its biological activity and the nature of its interaction with its targets.
properties
IUPAC Name |
5-bromo-7-iodo-2,3-dihydro-1-benzofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrIO/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFIACZVNSQDBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-7-Iodo-2,3-dihydrobenzofuran | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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